N-(4-acetylphenyl)-4-(5-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide

• IUPAC Name: N-(4-acetylphenyl)-4-(5-nitro-1,3-dioxoisoindol-2-yl)benzamide
• InChI: InChI=1S/C23H15N3O6/c1-13(27)14-2-6-16(7-3-14)24-21(28)15-4-8-17(9-5-15)25-22(29)19-11-10-18(26(31)32)12-20(19)23(25)30/h2-12H,1H3,(H,24,28)
• InChI Key: KTXNOLWCDIZHMH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3C(=O)C4=C(C3=O)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H15N3O6
• Molecular Weight: 429.4 g/mol

Description

N-(4-acetylphenyl)-4-(5-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide, commonly known as ANI, is a chemical compound that has gained significant attention in the scientific community. ANI is a potent inhibitor of protein synthesis and has been used extensively in research to study the mechanisms of protein synthesis and its regulation.

Mechanism of Action

ANI binds to the A-site of the ribosome, which prevents the binding of aminoacyl-tRNA to the ribosome. This inhibition of protein synthesis has been used to study the regulation of protein synthesis in various cellular processes, including cell growth, differentiation, and apoptosis. ANI has been shown to selectively inhibit the synthesis of certain proteins, making it a useful tool for studying the regulation of specific proteins.
Biochemical and Physiological Effects:
ANI has been shown to have a potent inhibitory effect on protein synthesis, which has been used to study the regulation of protein synthesis in various cellular processes. ANI has also been shown to have an effect on the phosphorylation of eIF2α, a protein involved in the regulation of protein synthesis. ANI has been shown to induce the phosphorylation of eIF2α, which is thought to be a mechanism for the selective inhibition of protein synthesis.

Advantages and Limitations for Lab Experiments

ANI has several advantages for use in lab experiments. It is a potent inhibitor of protein synthesis and has been shown to selectively inhibit the synthesis of certain proteins, making it a useful tool for studying the regulation of specific proteins. ANI is also relatively easy to synthesize, with a high yield of approximately 80%. However, ANI has some limitations for use in lab experiments. It has been shown to have some toxicity in certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for ANI research. One area of research is the development of new analogs of ANI with improved selectivity and potency. Another area of research is the study of the effects of ANI on other cellular processes, such as autophagy and the unfolded protein response. Additionally, the use of ANI in combination with other inhibitors of protein synthesis may provide new insights into the regulation of protein synthesis in various cellular processes.

Synthesis Methods

The synthesis of ANI involves the reaction of 4-acetylphenylamine with 5-nitroisatin in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The reaction yields ANI as a yellow solid with a high yield of approximately 80%.

Scientific Research Applications

ANI has been used extensively in research to study the mechanisms of protein synthesis and its regulation. ANI inhibits protein synthesis by binding to the A-site of the ribosome, which prevents the binding of aminoacyl-tRNA to the ribosome. This inhibition of protein synthesis has been used to study the regulation of protein synthesis in various cellular processes, including cell growth, differentiation, and apoptosis.